molecular formula C12H12N2O B8555072 5-methyl-2-m-tolyl-3H-imidazole-4-carbaldehyde CAS No. 68283-20-5

5-methyl-2-m-tolyl-3H-imidazole-4-carbaldehyde

Cat. No.: B8555072
CAS No.: 68283-20-5
M. Wt: 200.24 g/mol
InChI Key: SHEJHKQCPUPVHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-methyl-2-m-tolyl-3H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

68283-20-5

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

5-methyl-2-(3-methylphenyl)-1H-imidazole-4-carbaldehyde

InChI

InChI=1S/C12H12N2O/c1-8-4-3-5-10(6-8)12-13-9(2)11(7-15)14-12/h3-7H,1-2H3,(H,13,14)

InChI Key

SHEJHKQCPUPVHA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C2=NC(=C(N2)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-methyl-2-m-tolyl-4-imidazolemethanol (13.0 gm., 0.064 mole), activated manganese dioxide (65 gm.) and methylene chloride (200 ml.) is stirred at room temperature for 20 hours. The reaction mixture is then filtered, the solvent removed in vacuo to afford 9.1 gm. (0.045 mole) of peach-colored solid.
Quantity
13 g
Type
reactant
Reaction Step One
Quantity
65 g
Type
catalyst
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
peach-colored solid
Quantity
0.045 mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.